N-(2-methoxy-4-nitrophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide

• IUPAC Name: N-(2-methoxy-4-nitrophenyl)-4-pyridin-2-ylpiperazine-1-carbothioamide
• InChI: InChI=1S/C17H19N5O3S/c1-25-15-12-13(22(23)24)5-6-14(15)19-17(26)21-10-8-20(9-11-21)16-4-2-3-7-18-16/h2-7,12H,8-11H2,1H3,(H,19,26)
• InChI Key: GIFJBZSENHYFJU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NC(=S)N2CCN(CC2)C3=CC=CC=N3
• Molecular Formula: C17H19N5O3S
• Molecular Weight: 373.4 g/mol
• Solubility: 12.2 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2-methoxy-4-nitrophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide, also known as MNPT, is a chemical compound that has been extensively researched due to its potential applications in the field of medicine. MNPT belongs to the class of piperazine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The mechanism of action of N-(2-methoxy-4-nitrophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide involves its interaction with various neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. It also affects the activity of gamma-aminobutyric acid (GABA) receptors, which are involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects
N-(2-methoxy-4-nitrophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has been shown to have several biochemical and physiological effects, including the modulation of neurotransmitter activity, inhibition of tumor growth, and regulation of the immune system. It has also been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

N-(2-methoxy-4-nitrophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has several advantages for use in laboratory experiments, including its stability and ease of synthesis. However, it also has some limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(2-methoxy-4-nitrophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide, including its potential use in the treatment of various diseases, such as cancer and depression. Further studies are needed to fully understand its mechanism of action and to determine its safety and efficacy in humans. Additionally, research on N-(2-methoxy-4-nitrophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide analogs may lead to the development of new and more effective drugs.

Scientific Research Applications

N-(2-methoxy-4-nitrophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has been the subject of several scientific studies due to its potential applications in the field of medicine. It has been investigated for its antitumor, antifungal, and antibacterial properties. N-(2-methoxy-4-nitrophenyl)-4-(2-pyridinyl)-1-piperazinecarbothioamide has also been studied for its potential use as an antidepressant, antipsychotic, and anxiolytic agent.